Cas no 771580-17-7 (2,6-Bis(trifluoromethyl)benzylamine)

• Product Name: 2,6-Bis(trifluoromethyl)benzylamine
• CAS No: 771580-17-7
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 4990185
• Update Time: 2025-05-20

2,6-Bis(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(trifluoromethyl)benzylamine
• [2,6-bis(trifluoromethyl)phenyl]methanamine
• 2,6-Bis(trifluoromethyl)benzylamine

• Inchi： 1S/C9H7F6N/c10-8(11,12)6-2-1-3-7(5(6)4-16)9(13,14)15/h1-3H,4,16H2
• InChI Key： YQTUOMPXMBNBLL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,6-Bis(trifluoromethyl)benzylamine

2,6-Bis(trifluoromethyl)benzylamine: A Comprehensive Overview

2,6-Bis(trifluoromethyl)benzylamine, also known by its CAS number 771580-17-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agrochemicals. This compound is characterized by its unique structure, which features a benzene ring substituted with two trifluoromethyl groups at the 2 and 6 positions and an amino group at the 4 position. The trifluoromethyl groups impart exceptional electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 2,6-Bis(trifluoromethyl)benzylamine as a versatile intermediate in drug discovery. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively explored, particularly in the construction of complex molecular architectures. For instance, researchers have utilized this compound to synthesize bioactive molecules with high enantioselectivity, which are of great interest in the development of novel therapeutics.

In addition to its role in pharmaceuticals, 2,6-Bis(trifluoromethyl)benzylamine has found applications in materials science. Its fluorinated structure confers resistance to harsh environmental conditions, making it a promising candidate for the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric materials to enhance their thermal stability and mechanical properties.

The synthesis of 2,6-Bis(trifluoromethyl)benzylamine involves a multi-step process that typically begins with the fluorination of an aromatic ring. One of the most efficient methods reported in recent literature involves the use of electrophilic fluorination techniques followed by nucleophilic substitution to introduce the amino group. This approach not only ensures high yields but also minimizes the formation of by-products, making it environmentally friendly.

The physical properties of 2,6-Bis(trifluoromethyl)benzylamine are also worth noting. Its melting point is relatively high due to the strong intermolecular forces arising from the trifluoromethyl groups. Similarly, its boiling point is significantly elevated compared to non-fluorinated analogs, which enhances its stability under thermal conditions. These properties make it suitable for applications requiring robust chemical structures.

In terms of biological activity, recent research has focused on evaluating the potential toxicity and pharmacokinetics of 2,6-Bis(trifluoromethyl)benzylamine. Studies conducted on cellular models have shown that this compound exhibits low cytotoxicity at concentrations relevant to therapeutic use. Furthermore, its pharmacokinetic profile suggests favorable absorption and distribution characteristics, which are critical for drug delivery applications.

The demand for 2,6-Bis(trifluoromethyl)benzylamine continues to grow as researchers explore its diverse applications. Its unique combination of electronic properties and structural versatility positions it as a key component in modern chemical innovation. As advancements in synthetic methodologies and material science progress, it is anticipated that this compound will play an increasingly important role in both academic research and industrial applications.

In conclusion, 2,6-Bis(trifluoromethyl)benzylamine, with its CAS number 771580-17-7, represents a cutting-edge material with vast potential across multiple disciplines. Its ability to serve as a versatile building block in chemical synthesis underscores its importance in contemporary scientific research. As ongoing studies uncover new applications and improved synthetic routes for this compound, it is poised to make significant contributions to the advancement of science and technology.